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Compound of Interest

Compound Name:
2,3,4,5,6-Pentafluorophenylacetic

acid

Cat. No.: B1346565 Get Quote

An In-depth Examination for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and emergency

protocols for 2,3,4,5,6-Pentafluorophenylacetic acid (CAS No. 653-21-4). The information is

compiled from various Safety Data Sheets (SDS) to ensure a thorough guide for laboratory and

drug development settings.

Chemical Identification and Physical Properties
2,3,4,5,6-Pentafluorophenylacetic acid is a solid crystalline powder used in laboratory

chemical synthesis.[1][2] Its key physical and chemical properties are summarized below.
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Property Value Source

Molecular Formula C₈H₃F₅O₂ [3][4][5]

Molecular Weight 226.10 g/mol [2][3][4]

Appearance
White to almost white powder

or crystal
[1][2][3][4]

Melting Point 108-110 °C [1][2][6]

Solubility
Soluble in 95% ethanol (50

mg/mL)
[2][4]

pKa 3.30 ± 0.10 (Predicted) [2][4]

Boiling Point 235.3 ± 35.0 °C (Predicted) [2][4]

Flash Point Not applicable

Hazard Identification and GHS Classification
This chemical is classified as hazardous.[7] The primary routes of exposure are inhalation, skin

contact, and eye contact.[8] The Globally Harmonized System (GHS) classification is

consistent across multiple sources.

Classification Hazard Class Hazard Code Description

Skin Irritation Category 2 H315
Causes skin irritation.

[3][4][9]

Eye Irritation Category 2A H319
Causes serious eye

irritation.[3][4][9]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 H335
May cause respiratory

irritation.[4][9]

Signal Word:Warning[2][3][4]

Hazard Pictogram:
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GHS07 (Exclamation Mark)[2][9]

Precautionary Statements (Selected):[1][2][4]

P261: Avoid breathing dust.

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Profile
The toxicological properties of 2,3,4,5,6-Pentafluorophenylacetic acid have not been fully

investigated.[10] However, the available data indicates the following:

Acute Effects: Harmful effects are primarily irritant. It is known to cause skin irritation, serious

eye irritation, and respiratory tract irritation.[4][9]

Chronic Effects: No information on chronic effects, carcinogenicity, or teratogenicity is

available.[1][9]

Experimental Protocols The specific experimental studies used to classify this chemical are not

detailed in the provided safety data sheets. Standardized tests, such as those established by

the OECD, are typically used to determine GHS classifications. For instance:

OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion): This test involves applying the

substance to the skin of an animal (typically a rabbit) and observing for effects like erythema

and edema over a set period.
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OECD Test Guideline 405 (Acute Eye Irritation/Corrosion): This guideline describes a

procedure where the substance is applied to the eye of an animal to assess ocular lesions

and their reversibility.

OECD Test Guideline 403 (Acute Inhalation Toxicity): This test evaluates the toxicity of a

substance when inhaled over a short period.

It is important to note that these are general descriptions of standard methodologies, not a

confirmation that these specific tests were performed for this compound.

Emergency Procedures and First Aid
Immediate and appropriate action is critical in the event of exposure. The following workflows

outline the necessary steps.

First Aid Workflow for Exposure

Exposure Occurs Assess Situation
Ensure own safety first

Inhalation

Skin Contact

Eye Contact

Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. Keep comfortable.

1. Wash with plenty of soap and water.
2. Remove contaminated clothing.

3. Wash clothing before reuse.

1. Rinse cautiously with water for at least 15 minutes.
2. Remove contact lenses if present and easy to do.

3. Continue rinsing.

1. Do NOT induce vomiting.
2. Clean mouth with water.

3. Give 2-4 cupfuls of milk or water.

Get Medical Attention

if irritation persists

if irritation persists

Click to download full resolution via product page

Caption: First Aid Workflow for Exposure.
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Detailed First Aid Measures:

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1][9] If the person is not breathing, provide artificial respiration.[1][9] Seek medical

attention if you feel unwell.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water while

removing all contaminated clothing.[1][9] If skin irritation occurs, get medical advice.[1][9]

Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes, including

under the eyelids.[1][9] If present and easy to do, remove contact lenses.[1][9] If eye irritation

persists, seek medical attention.[1]

Ingestion: Do not induce vomiting.[9] Clean the mouth with water and have the person drink

plenty of water afterwards.[1][7] Never give anything by mouth to an unconscious person and

seek medical attention.[9]

Accidental Release and Fire-Fighting Measures
Proper containment and cleanup are essential to prevent environmental contamination and

further exposure.

Accidental Spill Response Workflow
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Accidental Spill Response Protocol

Spill Detected

Ensure Adequate Ventilation
Evacuate unnecessary personnel

Wear Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

Contain the Spill
Avoid making dust

Sweep or shovel material into a
suitable, closed container for disposal

Clean Spill Area

Dispose of waste according to
local, regional, and national regulations

Spill Secured

Click to download full resolution via product page

Caption: Accidental Spill Response Protocol.
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Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment (PPE).[1][9] Avoid breathing dust and prevent contact with skin and eyes.[1]

Environmental Precautions: Do not let the product enter drains or public waters.[9]

Methods for Cleaning Up: Sweep up the solid material and shovel it into a suitable container

for disposal.[1][9] Minimize the generation of dust.[9]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9] Use extinguishing media appropriate for the surrounding fire.[9]

Specific Hazards: During a fire, hazardous decomposition products may be generated,

including carbon monoxide (CO), carbon dioxide (CO₂), and gaseous hydrogen fluoride (HF).

[1][9]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA) with pressure-demand.[1]

Handling, Storage, and Exposure Control
Adherence to proper handling and storage protocols is crucial for maintaining chemical stability

and ensuring personnel safety.

General Chemical Handling Logic
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Safe Chemical Handling and Storage Logic

Assess Hazards
(Read SDS)

Implement Engineering Controls
(Ventilation, Eyewash Station)

Wear Appropriate PPE

Handling Procedure

Avoid contact with skin and eyes.
Do not breathe dust.

Wash hands after handling.
Storage

Keep container tightly closed.
Store in a cool, dry, well-ventilated area.

Store locked up.
Check Incompatibilities

Strong Oxidizing Agents
Strong Acids/Bases

Strong Reducing Agents

Click to download full resolution via product page

Caption: Safe Chemical Handling and Storage Logic.

Exposure Controls:
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Engineering Measures: Use only outdoors or in a well-ventilated area.[1] Ensure that

eyewash stations and safety showers are located close to the workstation.[1][9]

Personal Protective Equipment (PPE):

Protection Specification Source

Eye/Face

Wear appropriate protective

eyeglasses or chemical safety

goggles (e.g., EN166).

[1][9]

Skin

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[1][9]

Respiratory

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced. A

type N95 (US) dust mask is

recommended.

[11]

Handling and Storage:

Handling: Avoid contact with skin and eyes and avoid breathing dust.[1] Wash hands and

any exposed skin thoroughly after handling.[1]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][9] Store

locked up.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[1][9]

Stability and Reactivity
Reactivity: The product is not known to be reactive under normal conditions.[1][7]
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Chemical Stability: Stable under normal storage and handling conditions.[1][7][9]

Hazardous Reactions: No hazardous reactions have been reported under normal

processing.[1][7]

Conditions to Avoid: Incompatible products.[1][7]

Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon

monoxide, carbon dioxide, and gaseous hydrogen fluoride.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1346565#2-3-4-5-6-pentafluorophenylacetic-acid-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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